Cas no 615-45-2 (2,5-Diaminotoluene Diydrochloride)

• Product Name: 2,5-Diaminotoluene Diydrochloride
• CAS No: 615-45-2
• MF: C₇H₁₂Cl₂N₂
• MW: 195.089579582214
• MDL: MFCD00035512
• CID: 502961
• PubChem ID: 87566863
• Update Time: 2025-10-28

2,5-Diaminotoluene Diydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-1,4-benzenediamine dihydrochloride
• 2,5-DIAMINOTOLUENE DIHYDROCHLORIDE
• 2-methylbenzene-1,4-diamine,dihydrochloride
• 1,4-Benzenediamine,2-methyl-,dihydrochloride
• 2-Methyl-p-phenylendiamin,Dihydrochlorid
• 2-methyl-p-phenylenediamine,dihydrochloride
• p-Toluenediamine dihydrochloride
• Toluene-2,5-diamine,dihydrochloride
• 2-Methyl-1,4-phenylenediamine Dihydrochloride
• 2,5-Toluenediamine Dihydrochloride
• Tolylene-2,5-diamine Dihydrochloride
• Toluene-2,5-diamine dihydrochloride
• 2-methylbenzene-1,4-diamine dihydrochloride
• Toluene-2,5-diamine, dihydrochloride
• 1,4-Benzenediamine, 2-methyl-, dihydrochloride
• GY506235UT
• 2,5-DIAMINOTOLUENE DI hydrochloride
• 1,4-Benzenediamine, 2-methyl-, hydrochloride (1:2)
• 2,5-DIAMINOTOLUENEDIHYDROCHLORIDE
• 2,5-DIAMINOTOLUENE DIHCl
• 2,5-Tolu
• Diaminotoluenedihydrochloride; 98%
• PARATOLUENEDIAMINE DIHYDROCHLORIDE
• Q27279350
• BS-44193
• VQUHVWVGRKTIBH-UHFFFAOYSA-N
• HSDB 6252
• CS-0454109
• 2-METHYL-1,4-BENZENEDIAMINE DIHYDROCHLORIDE [HSDB]
• 2-methyl-p-phenylenediamine dihydrochloride
• D0126
• 615-45-2
• D87687
• 2-methylbenzene-1,4-diamine;dihydrochloride
• SCHEMBL1154268
• AKOS015844895
• DB-053924
• UNII-GY506235UT
• MFCD00035512
• DTXSID4060650
• 2,5-Diaminotoluene 2HCl
• Toluene, 2,5-diamine-, dihydrochloride
• 2,5-Diaminotoluene Diydrochloride

• MDL： MFCD00035512
• Inchi： 1S/C7H10N2.2ClH/c1-5-4-6(8)2-3-7(5)9;;/h2-4H,8-9H2,1H3;2*1H
• InChI Key： VQUHVWVGRKTIBH-UHFFFAOYSA-N
• SMILES： Cl.Cl.NC1C=CC(=CC=1C)N

Computed Properties

• Exact Mass: 194.03800
• Monoisotopic Mass: 122.084398
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 92.9
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 52

Experimental Properties

• Melting Point: 64 deg C
• Boiling Point: 273.7 °C at 760 mmHg
• Flash Point: 140.6 °C
• PSA: 52.04000
• LogP: 3.92580

2,5-Diaminotoluene Diydrochloride Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H301+H311+H331-H315-H317-H319
• Warning Statement： P261-P264-P270-P271-P272-P280-P301+P310+P330-P302+P352+P312+P361+P364-P304+P340+P311-P305+P351+P338+P337+P313-P403+P233-P405-P501
• Hazardous Material transportation number：2811
• RTECS：XT0350000
• HazardClass：6.1
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt

Additional information on 2,5-Diaminotoluene Diydrochloride

Comprehensive Guide to 2,5-Diaminotoluene Dihydrochloride (CAS No. 615-45-2): Properties, Applications, and Industry Insights

2,5-Diaminotoluene Dihydrochloride (CAS No. 615-45-2) is a specialized organic compound widely recognized for its role in industrial and research applications. This aromatic diamine derivative, also referred to as 2,5-toluenediamine dihydrochloride, is a white to off-white crystalline powder with significant solubility in water. Its molecular structure features two amine groups attached to a toluene backbone, making it a versatile intermediate in synthetic chemistry. Researchers and manufacturers value this compound for its stability and reactivity under controlled conditions.

In recent years, the demand for 2,5-Diaminotoluene Dihydrochloride has surged due to its applications in hair dye formulations and polymer production. Consumers searching for "safe hair dye ingredients" or "organic dye intermediates" often encounter this compound in scientific literature. Its use in oxidative hair coloring systems has been extensively studied, aligning with the growing trend toward "eco-friendly cosmetic chemistry." However, proper handling protocols are emphasized to ensure workplace safety and product efficacy.

From a technical perspective, CAS 615-45-2 exhibits a melting point range of 250–260°C (with decomposition) and is typically stored in cool, dry environments to maintain stability. Analytical techniques like HPLC and NMR are employed to verify its purity, which is critical for applications requiring high-grade materials. The compound’s molecular formula, C₇H₁₂Cl₂N₂, reflects its dihydrochloride salt form, enhancing its solubility for liquid-phase reactions.

Industry professionals frequently inquire about "alternatives to 2,5-Diaminotoluene" or "biodegradable amine compounds," reflecting a shift toward sustainable chemistry. While 2,5-Diaminotoluene Dihydrochloride remains irreplaceable in certain niches, research into plant-derived analogs is gaining traction. Its role in polyurethane and epoxy resin synthesis also attracts queries like "high-performance polymer additives," highlighting its cross-industry relevance.

Regulatory compliance is another hot topic. Although 2,5-Diaminotoluene Dihydrochloride is not classified as hazardous under standard guidelines, its handling requires adherence to GHS labeling practices. Searches for "chemical safety data sheets for 615-45-2" underscore the importance of transparency in industrial usage. Manufacturers must provide detailed documentation to meet global standards such as REACH and OSHA requirements.

Innovations in catalysis have further expanded the utility of CAS 615-45-2. Recent studies explore its use as a ligand in transition-metal-catalyzed reactions, answering queries like "diamine catalysts in organic synthesis." This aligns with the broader interest in "green chemistry breakthroughs" and "low-waste synthetic routes." The compound’s bifunctional nature allows it to participate in condensation and coupling reactions, making it valuable for pharmaceutical intermediates.

For quality assurance, suppliers emphasize batch-to-batch consistency, addressing concerns like "how to test 2,5-Diaminotoluene purity." Techniques such as titration and spectrophotometry are commonly referenced. The compound’s shelf life and storage conditions—often searched as "stability of dihydrochloride salts"—are equally critical for end-users in academia and industry.

In summary, 2,5-Diaminotoluene Dihydrochloride (CAS No. 615-45-2) bridges multiple sectors, from cosmetics to advanced materials. Its scientific significance and evolving applications ensure continued relevance in a competitive market. By addressing user queries and industry trends, this guide aims to provide a balanced, authoritative resource for stakeholders navigating the complexities of this compound.